Cas no 189298-24-6 (3,3,3-Trifluoro-2-(3-fluorophenyl)propanal)

• Product Name: 3,3,3-Trifluoro-2-(3-fluorophenyl)propanal
• CAS No: 189298-24-6
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 4769979
• Update Time: 2025-05-24

3,3,3-Trifluoro-2-(3-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(3-fluorophenyl)propanal
• 3,3,3-Trifluoro-2-(3-fluorophenyl)propanal

• Inchi： 1S/C9H6F4O/c10-7-3-1-2-6(4-7)8(5-14)9(11,12)13/h1-5,8H
• InChI Key： XUYZBJGXKSHGAA-UHFFFAOYSA-N
• SMILES： FC(C(C=O)C1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 3,3,3-Trifluoro-2-(3-fluorophenyl)propanal

Trifluoro-2-(3-fluorophenyl)propanal (CAS No. 189298-24-6): A Comprehensive Overview

In the realm of organic chemistry, Trifluoro-2-(3-fluorophenyl)propanal (commonly referred to by its CAS number, 189298-24-6) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl group and a fluorophenyl substituent, has garnered attention in recent years for its role in various chemical reactions and its potential in material science. The presence of multiple fluorine atoms in its structure not only imparts distinct electronic properties but also enhances its stability and reactivity under specific conditions.

Recent studies have highlighted the importance of fluorinated compounds like Trifluoro-2-(3-fluorophenyl)propanal in the development of advanced materials. Fluorine, being highly electronegative, significantly alters the electronic environment of a molecule, making it a valuable component in the synthesis of pharmaceuticals, agrochemicals, and high-performance polymers. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, where its trifluoromethyl group plays a crucial role in modulating the pharmacokinetic properties of the final product.

The synthesis of Trifluoro-2-(3-fluorophenyl)propanal typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of aromatic rings followed by oxidation to introduce the aldehyde functional group. The introduction of fluorine atoms is often achieved through electrophilic substitution reactions or through the use of fluorinating agents. These methods not only ensure high purity but also allow for fine-tuning of the compound's properties to meet specific application requirements.

From an analytical standpoint, Trifluoro-2-(3-fluorophenyl)propanal has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the compound's molecular structure and bonding characteristics. For example, the coupling constants observed in proton NMR spectra have been instrumental in confirming the stereochemistry of the molecule, while carbon NMR data has helped elucidate the electronic environment around the fluorine atoms.

The reactivity of Trifluoro-2-(3-fluorophenyl)propanal is another area that has been thoroughly investigated. Its aldehyde group makes it highly reactive towards nucleophilic additions, a property that is exploited in various organic transformations. Recent research has focused on using this compound as a precursor for synthesizing more complex molecules with tailored functionalities. For instance, its participation in crossed aldol reactions has demonstrated its potential in constructing biologically relevant frameworks.

In terms of applications, Trifluoro-2-(3-fluorophenyl)propanal finds utility in several industries. In pharmaceuticals, it serves as an intermediate in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Its ability to modulate biological activity through fluorination makes it a valuable asset in medicinal chemistry. Additionally, this compound is being explored for its role in agrochemicals, where it could contribute to the development of more effective pesticides and herbicides.

From an environmental perspective, understanding the fate and transport of Trifluoro-2-(3-fluorophenyl)propanal is crucial for ensuring sustainable practices. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to assess its long-term impact on ecosystems and to develop strategies for minimizing environmental risks associated with its use.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in unlocking new potentials for Trifluoro-2-(3-fluorophenyl)propanal. Quantum mechanical calculations are increasingly being used to predict reaction outcomes and optimize synthetic pathways at an unprecedented level of accuracy. Such tools not only accelerate discovery but also enable researchers to design molecules with desired properties more efficiently.

In conclusion, Trifluoro-2-(3-fluorophenyl)propanal (CAS No. 189298-24-6) is a compound that continues to captivate scientists across various disciplines due to its unique properties and versatile applications. As research progresses and new technologies emerge, this compound is poised to contribute even more significantly to advancements in organic chemistry and related fields.